Cas no 64346-20-9 (1,4-dimethyl-1,4-bis[2-(palmitoyloxy)ethyl]piperazindiium S,S'-dimethyl disulphate)

• Product Name: 1,4-dimethyl-1,4-bis[2-(palmitoyloxy)ethyl]piperazindiium S,S'-dimethyl disulphate
• CAS No: 64346-20-9
• MF: C₄₄H₉₀N₂O₁₂S₂
• MW: 903.32161283493
• CID: 1676773
• PubChem ID: 116577
• Update Time: 2025-04-21

1,4-dimethyl-1,4-bis[2-(palmitoyloxy)ethyl]piperazindiium S,S'-dimethyl disulphate Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-1,4-bis[2-(palmitoyloxy)ethyl]piperazindiium S,S'-dimethyl disulphate
• Piperazinium, 1,4-dimethyl-1,4-bis(2-((1-oxohexadecyl)oxy)ethyl)-, methyl sulfate (1:2)
• 1,4-Dimethyl-1,4-bis(2-(palmitoyloxy)ethyl)piperazindiium S,S'-dimethyl disulphate
• Piperazinium, 1,4-dimethyl-1,4-bis(2-((1-oxohexadecyl)oxy)ethyl)-, bis(methyl sulfate)
• 1,4-bis[2-(hexadecanoyloxy)ethyl]-1,4-dimethylpiperazinediium bis(methyl sulfate)
• 2-[4-(2-hexadecanoyloxyethyl)-1,4-dimethylpiperazine-1,4-diium-1-yl]ethyl hexadecanoate,methyl sulfate
• XUQJNILJMWTAIW-UHFFFAOYSA-L
• 64346-20-9
• Piperazinium, 1,4-dimethyl-1,4-bis[2-[(1-oxohexadecyl)oxy]ethyl]-, bis(methyl sulfate)
• EINECS 264-792-1
• DTXSID5070074

• Inchi： 1S/C42H84N2O4.2CH4O4S/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-41(45)47-39-37-43(3)33-35-44(4,36-34-43)38-40-48-42(46)32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;2*1-5-6(2,3)4/h5-40H2,1-4H3;2*1H3,(H,2,3,4)/q+2;;/p-2
• InChI Key： XUQJNILJMWTAIW-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])OC.S(=O)(=O)([O-])OC.O(C(CCCCCCCCCCCCCCC)=O)CC[N+]1(C)CC[N+](C)(CCOC(CCCCCCCCCCCCCCC)=O)CC1

Computed Properties

• Exact Mass: 902.594
• Monoisotopic Mass: 902.594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 60
• Rotatable Bond Count: 36
• Complexity: 779
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C